Cas no 428855-17-8 (1-[(dibenzylamino)methyl]cyclopropan-1-ol)

• Product Name: 1-[(dibenzylamino)methyl]cyclopropan-1-ol
• CAS No: 428855-17-8
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD07367843
• CID: 326877
• PubChem ID: 15514370
• Update Time: 2025-11-06

1-[(dibenzylamino)methyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol,1-[[bis(phenylmethyl)amino]methyl]-
• 1-[(Dibenzylamino)methyl]cyclopropanol
• 1-[(dibenzylamino)methyl]cyclopropan-1-ol
• 1-[[bis(phenylmethyl)amino]methyl]Cyclopropanol
• 1-[[bis(Phenylmethyl)amino]methyl] cyclopropanol
• 1-((dibenzylamino)methyl)cyclopropanol
• 1-[(N-bis-Benzyl)aminomethyl]-Cyclopropanol
• 1-[[bis(phenylmethyl)amino]methyl]-1-cyclopropanol
• QILKRCMMHALAJX-UHFFFAOYSA-N
• BCP21487
• 5030AJ
• FCH2812682
• AM803900
• S
• SY035235
• AKOS015904218
• 428855-17-8
• CS-0036853
• DTXSID90573531
• CS-12004
• 1-((dibenzylamino)methyl)cyclopropan-1-ol
• FT-0749347
• MFCD07367843
• A826050
• SCHEMBL17700363
• 1-[[Bis-(phenylmethyl)amino]methyl]cyclopropanol
• AB92005
• AC-13999
• DB-070368

• MDL： MFCD07367843
• Inchi： 1S/C18H21NO/c20-18(11-12-18)15-19(13-16-7-3-1-4-8-16)14-17-9-5-2-6-10-17/h1-10,20H,11-15H2
• InChI Key： QILKRCMMHALAJX-UHFFFAOYSA-N
• SMILES： OC1(CN(CC2C=CC=CC=2)CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),

Additional information on 1-[(dibenzylamino)methyl]cyclopropan-1-ol

Comprehensive Overview of 1-[(dibenzylamino)methyl]cyclopropan-1-ol (CAS No. 428855-17-8)

1-[(dibenzylamino)methyl]cyclopropan-1-ol (CAS No. 428855-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a cyclopropane ring substituted with a hydroxyl group and a dibenzylamino moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability.

In recent years, the demand for cyclopropane derivatives like 1-[(dibenzylamino)methyl]cyclopropan-1-ol has surged, driven by their utility in designing bioactive compounds. The compound's steric hindrance and electronic effects make it a valuable candidate for modulating drug-receptor interactions. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting enzymes involved in metabolic pathways. This aligns with the growing focus on precision medicine and personalized therapeutics, where researchers seek tailored solutions for complex diseases.

From a synthetic chemistry perspective, 1-[(dibenzylamino)methyl]cyclopropan-1-ol is often utilized in multicomponent reactions and catalyzed transformations. Its amino alcohol functionality allows for diverse derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal structures for specific biological targets. The compound's compatibility with green chemistry principles, such as minimal waste generation and energy efficiency, further enhances its appeal in sustainable research practices.

The compound's physicochemical properties, including solubility and lipophilicity, have also been extensively characterized to facilitate its integration into formulation development. These studies are critical for addressing challenges like drug delivery and bioavailability, which are frequently searched topics in pharmaceutical forums. Additionally, the dibenzylamino group in 1-[(dibenzylamino)methyl]cyclopropan-1-ol contributes to its potential as a chiral auxiliary, enabling asymmetric synthesis—a hot topic in modern organic chemistry.

Beyond pharmaceuticals, 1-[(dibenzylamino)methyl]cyclopropan-1-ol has exploratory applications in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to catalytic systems used in renewable energy technologies. This interdisciplinary relevance makes it a compound of interest for researchers working at the intersection of chemistry and engineering.

In summary, 1-[(dibenzylamino)methyl]cyclopropan-1-ol (CAS No. 428855-17-8) exemplifies the synergy between structural ingenuity and practical utility. Its role in advancing drug discovery, sustainable chemistry, and material innovation underscores its importance in contemporary scientific endeavors. As research continues to evolve, this compound is poised to remain a focal point for breakthroughs in multiple domains.